Cas no 129095-79-0 (2,5-Cyclohexadiene-1,4-dione,2,3,5,6-tetrakis(methylthio)-)

2,5-Cyclohexadiene-1,4-dione,2,3,5,6-tetrakis(methylthio)- structure
129095-79-0 structure
Product Name:2,5-Cyclohexadiene-1,4-dione,2,3,5,6-tetrakis(methylthio)-
CAS No:129095-79-0
MF:C10H12O2S4
MW:292.461077690125
CID:195396
PubChem ID:131062
Update Time:2025-04-19

2,5-Cyclohexadiene-1,4-dione,2,3,5,6-tetrakis(methylthio)- Chemical and Physical Properties

Names and Identifiers

    • 2,5-Cyclohexadiene-1,4-dione,2,3,5,6-tetrakis(methylthio)-
    • 2,3,5,6-tetrakis(methylsulfanyl)cyclohexa-2,5-diene-1,4-dione
    • 2,3,5,6-Tetrakis(methylthio)-2,5-cyclohexadiene-1,4-dione
    • 2,5-Cyclohexadiene-1,4-dione, 2,3,5,6-tetrakis(methylthio)-
    • CHEBI:201668
    • DTXSID50156061
    • BVQQZWJFNMQQQT-UHFFFAOYSA-N
    • 2,3,5,6-tetrakis(methylsulanyl)cyclohexa-2,5-diene-1,4-dione
    • 129095-79-0
    • SCHEMBL9517353
    • T1801 D
    • T 1801 D
    • Inchi: 1S/C10H12O2S4/c1-13-7-5(11)9(15-3)10(16-4)6(12)8(7)14-2/h1-4H3
    • InChI Key: BVQQZWJFNMQQQT-UHFFFAOYSA-N
    • SMILES: S(C)C1C(C(=C(C(C=1SC)=O)SC)SC)=O

Computed Properties

  • Exact Mass: 291.97216
  • Monoisotopic Mass: 291.972
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 326
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 135Ų

Experimental Properties

  • Density: 1.38
  • Boiling Point: 400.8°Cat760mmHg
  • Flash Point: 171.7°C
  • Refractive Index: 1.653
  • PSA: 34.14
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